Cas no 2973126-66-6 (Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-6-[4-(trifluoromethyl)phenyl]-)

• Product Name: Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-6-[4-(trifluoromethyl)phenyl]-
• CAS No: 2973126-66-6
• MF: C₁₆H₁₁F₃N₂O₂
• MW: 320.265954256058
• CID: 6788752
• Update Time: 2025-05-20

Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-6-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-6-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H11F3N2O2/c1-9-7-21-8-11(6-13(15(22)23)14(21)20-9)10-2-4-12(5-3-10)16(17,18)19/h2-8H,1H3,(H,22,23)
• InChI Key： ZUOWTRYQPFPRFO-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2C=CC(=CC=2)C(F)(F)F)=CN2C=C(N=C21)C)(=O)O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• pka: -0.92±0.41(predicted)

Additional information on Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-6-[4-(trifluoromethyl)phenyl]-

Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-6-[4-(trifluoromethyl)phenyl]-: A Comprehensive Overview

The compound Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-6-[4-(trifluoromethyl)phenyl]-, with CAS No. 2973126-66-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural features and diverse biological activities. The molecule's structure incorporates a trifluoromethyl group at the 4-position of the phenyl ring, which contributes to its stability and bioavailability. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The synthesis of Imidazo[1,2-a]pyridine-8-carboxylic acid involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have optimized these steps to enhance yield and purity, ensuring that the compound meets the stringent requirements of preclinical studies. The presence of the trifluoromethyl group not only enhances the molecule's lipophilicity but also plays a crucial role in modulating its pharmacokinetic properties. This makes it an attractive candidate for drug delivery systems that require controlled release mechanisms.

Recent advancements in computational chemistry have enabled scientists to perform detailed molecular docking studies on this compound. These studies have revealed its ability to bind to specific protein targets with high affinity, suggesting potential applications in treating conditions such as cancer and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Imidazo[1,2-a]pyridine-8-carboxylic acid exhibits potent inhibitory activity against certain kinases involved in tumor progression.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical sensors and materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have reported that incorporating this compound into polymer matrices can significantly improve the sensitivity and selectivity of chemical sensors used in environmental monitoring.

The global demand for compounds like Imidazo[1,2-a]pyridine-8-carboxylic acid is driven by the increasing need for innovative therapeutic agents and advanced materials. Market analysis indicates a growing interest from pharmaceutical companies and research institutions alike. As technology continues to evolve, it is anticipated that this compound will find even more diverse applications across various industries.

In conclusion, Imidazo[1,2-a]pyridine-8-carboxylic acid, CAS No. 2973126-66-6, represents a cutting-edge molecule with immense potential in both medicinal and materials science domains. Its unique structure and versatile properties make it a focal point for ongoing research efforts aimed at advancing human health and technological innovation.